Cas no 32164-04-8 (L-Tryptophan, N-methyl-, methyl ester)
32164-04-8 structure
Product Name:L-Tryptophan, N-methyl-, methyl ester
CAS No:32164-04-8
MF:C13H16N2O2
MW:232.278343200684
CID:292962
PubChem ID:10988127
Update Time:2025-04-19
L-Tryptophan, N-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Tryptophan, N-methyl-, methyl ester
- N-methyltryptophan methyl ester
- 32164-04-8
- METHYL (2S)-3-(1H-INDOL-3-YL)-2-(METHYLAMINO)PROPANOATE
- DTXSID401295882
- N-Methyl-L-tryptophan methyl ester
- AM9283
- SCHEMBL5613870
- methyl tryptophan methylester
- (S)-Methyl 3-(1H-indol-3-yl)-2-(methylamino)propanoate
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- Inchi: 1S/C13H16N2O2/c1-14-12(13(16)17-2)7-9-8-15-11-6-4-3-5-10(9)11/h3-6,8,12,14-15H,7H2,1-2H3/t12-/m0/s1
- InChI Key: RZRWZNRJBFLXSC-LBPRGKRZSA-N
- SMILES: O(C)C([C@H](CC1=CNC2C=CC=CC1=2)NC)=O
Computed Properties
- Exact Mass: 232.121177757g/mol
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.1Ų
L-Tryptophan, N-methyl-, methyl ester Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
32164-04-8 (L-Tryptophan, N-methyl-, methyl ester) Related Products
- 7479-05-2((S)-Ethyl 2-Amino-3-(1H-indol-3-yl)propanoate)
- 4299-70-1(L-Tryptophan Methyl Ester)
- 22032-65-1(D-Tryptophan methyl ester)
- 7303-49-3(rac Tryptophan methyl ester)
- 31338-08-6(L-Tryptophan, butylester)
- 526-31-8(L-(+)-Abrine)
- 487-58-1(Hypaphorine)
- 2824-57-9(Methyl (2S)-2-Acetamido-3-(1H-indol-3-yl)propanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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